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Abstract
This comprehensive guide details a robust and scalable laboratory protocol for the synthesis of

2-bromo-N-(2-methylphenyl)propanamide, a key intermediate in pharmaceutical and fine

chemical research. This document provides a step-by-step methodology, an in-depth

discussion of the reaction mechanism, critical safety protocols, and strategies for process

scale-up. The presented protocol is designed for researchers, scientists, and drug development

professionals, emphasizing scientific integrity, reproducibility, and safety.

Introduction: Significance and Applications
2-bromo-N-(2-methylphenyl)propanamide is a versatile synthetic building block. Its structure,

featuring an α-bromo amide moiety, makes it a valuable precursor for the introduction of a

propanamide sidechain onto various molecular scaffolds through nucleophilic substitution

reactions. This compound and its analogues are of significant interest in medicinal chemistry

and drug discovery, often serving as intermediates in the synthesis of biologically active
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molecules. The controlled and scalable production of this intermediate is therefore of

paramount importance for advancing research and development in these fields.

Reaction Scheme and Mechanism
The synthesis of 2-bromo-N-(2-methylphenyl)propanamide is achieved through the acylation

of 2-methylaniline (o-toluidine) with 2-bromopropionyl bromide. This reaction is a classic

example of nucleophilic acyl substitution.

Reaction:

Caption: Experimental workflow for the synthesis of 2-bromo-N-(2-
methylphenyl)propanamide.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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